Cas no 92099-31-5 (1-(6-Bromohexyl)-4-methylpiperazine dihydrobromide)

1-(6-Bromohexyl)-4-methylpiperazine dihydrobromide structure
92099-31-5 structure
Product Name:1-(6-Bromohexyl)-4-methylpiperazine dihydrobromide
CAS No:92099-31-5
MF:C11H25Br3N2
MW:425.041600942612
MDL:MFCD29905641
CID:4659755
Update Time:2025-07-19

1-(6-Bromohexyl)-4-methylpiperazine dihydrobromide Chemical and Physical Properties

Names and Identifiers

    • 1-(6-Bromohexyl)-4-methylpiperazine Dihydrobromide
    • 1-(6-Bromohexyl)-4-methylpiperazine dihydrobromide
    • MDL: MFCD29905641
    • Inchi: 1S/C11H23BrN2.2BrH/c1-13-8-10-14(11-9-13)7-5-3-2-4-6-12;;/h2-11H2,1H3;2*1H
    • InChI Key: SWIHTAMZXIZPFH-UHFFFAOYSA-N
    • SMILES: N1(CCCCCCBr)CCN(C)CC1.[H]Br.[H]Br

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Additional information on 1-(6-Bromohexyl)-4-methylpiperazine dihydrobromide

Comprehensive Overview of 1-(6-Bromohexyl)-4-methylpiperazine dihydrobromide (CAS No. 92099-31-5)

1-(6-Bromohexyl)-4-methylpiperazine dihydrobromide (CAS No. 92099-31-5) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. Its unique structure, featuring a bromohexyl chain and a methylpiperazine moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers often explore its applications in drug discovery, particularly in modulating receptor interactions and enhancing drug delivery systems.

The compound's dihydrobromide salt form improves solubility and stability, which are critical for laboratory and industrial applications. With the growing interest in targeted drug delivery and small-molecule therapeutics, 1-(6-Bromohexyl)-4-methylpiperazine dihydrobromide has gained attention for its potential role in designing novel pharmacophores. Its CAS number 92099-31-5 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of compounds like 1-(6-Bromohexyl)-4-methylpiperazine dihydrobromide. Researchers leverage its structural features to predict binding affinities and optimize molecular interactions. This aligns with the increasing demand for high-throughput screening and fragment-based drug design, where such intermediates play a pivotal role.

From a synthetic perspective, the bromohexyl group in CAS 92099-31-5 offers versatile reactivity, enabling nucleophilic substitutions and cross-coupling reactions. This flexibility is essential for constructing complex architectures in medicinal chemistry. Additionally, the methylpiperazine component contributes to pharmacokinetic optimization, addressing challenges like blood-brain barrier penetration and metabolic stability.

Quality control and analytical characterization of 1-(6-Bromohexyl)-4-methylpiperazine dihydrobromide are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These protocols are vital for meeting regulatory standards in preclinical development.

In summary, 1-(6-Bromohexyl)-4-methylpiperazine dihydrobromide (CAS No. 92099-31-5) represents a cornerstone in contemporary chemical research. Its multifaceted applications—from drug discovery to material science—underscore its significance. As the scientific community continues to explore personalized medicine and green chemistry, this compound is poised to remain a key player in innovation.

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